Cas no 1805052-58-7 (4-(Difluoromethyl)-3,6-dihydroxypyridine-2-methanol)

• Product Name: 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-methanol
• CAS No: 1805052-58-7
• MF: C₇H₇F₂NO₃
• MW: 191.132189035416
• CID: 4800551
• Update Time: 2025-08-04

4-(Difluoromethyl)-3,6-dihydroxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-methanol

• Inchi： 1S/C7H7F2NO3/c8-7(9)3-1-5(12)10-4(2-11)6(3)13/h1,7,11,13H,2H2,(H,10,12)
• InChI Key： HVMNCDMGBGKXFN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(CO)=C1O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: -0.6
• Topological Polar Surface Area: 69.6

Additional information on 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-methanol

4-(Difluoromethyl)-3,6-dihydroxypyridine-2-methanol: A Comprehensive Overview

4-(Difluoromethyl)-3,6-dihydroxypyridine-2-methanol, with the CAS number 1805052-58-7, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and chemical properties. The structure of 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-methanol is characterized by a pyridine ring substituted with a difluoromethyl group at position 4, hydroxyl groups at positions 3 and 6, and a methanol group at position 2. These functional groups contribute to its distinctive chemical and biological properties.

The synthesis of 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-methanol involves a series of intricate chemical reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient and environmentally friendly methods for synthesizing this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Additionally, the application of green chemistry principles has led to the development of catalysts that minimize the use of hazardous reagents.

One of the most promising aspects of 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-methanol is its potential as a bioactive molecule. Studies have shown that this compound exhibits potent antioxidant activity, which makes it a valuable candidate for applications in the field of nutraceuticals and cosmeceuticals. Furthermore, its ability to scavenge free radicals suggests that it could play a role in preventing oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.

Recent research has also highlighted the potential of 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-methanol as an anticancer agent. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival. The presence of hydroxyl groups on the pyridine ring is believed to contribute to its cytotoxic effects by enhancing cellular uptake and bioavailability.

In addition to its biological applications, 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-methanol has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensing applications. For example, researchers have reported the use of this compound as a chelating agent in homogeneous catalysis for the synthesis of fine chemicals.

The unique combination of properties exhibited by 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-methanol makes it a versatile molecule with potential applications across multiple disciplines. However, further research is needed to fully elucidate its mechanism of action and optimize its therapeutic potential. As interest in this compound continues to grow, it is likely that new discoveries will emerge that expand our understanding of its capabilities.